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Compound of Interest

Compound Name: Dibutyl carbonate

Cat. No.: B105752 Get Quote

Proper disposal of dibutyl carbonate is critical for ensuring laboratory safety and

environmental protection. As a substance that can cause serious eye damage, skin irritation,

and potential allergic reactions, and is harmful to aquatic life with long-lasting effects, it

necessitates handling and disposal according to strict protocols.[1][2] Adherence to these

procedures minimizes risks to personnel and prevents environmental contamination.

This guide provides a comprehensive, step-by-step approach to the safe disposal of dibutyl
carbonate, intended for researchers, scientists, and drug development professionals. All

procedures should be performed in accordance with local, regional, and national hazardous

waste regulations.[1]

Immediate Safety Protocols
Before handling or disposing of dibutyl carbonate, ensure all necessary safety measures are

in place. This includes having immediate access to eyewash stations and safety showers.[1]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. The minimum required PPE includes:

Eye and Face Protection: Wear chemical safety goggles and/or a face shield that complies

with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin contact.[1]
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Respiratory Protection: If working in an area with poor ventilation, or if exposure limits may

be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Step-by-Step Disposal Procedure
Dibutyl carbonate must be disposed of as hazardous waste.[1] Never discharge it down the

drain or mix it with non-hazardous waste.

Waste Identification: Clearly identify the waste as "Hazardous Waste - Dibutyl Carbonate".

Segregation: Do not mix dibutyl carbonate waste with other chemical waste unless

specifically instructed to do so by your institution's Environmental Health and Safety (EHS)

department or a licensed waste disposal contractor.[3]

Containerization:

Store waste in its original container or a compatible, properly sealed container.[1][3]

The container must be in good condition, free from leaks or damage.

Label the container clearly with the words "Hazardous Waste" and the full chemical name,

"Dibutyl Carbonate".[4]

Storage:

Store the waste container in a designated, well-ventilated, cool, and dry secondary

containment area.[1][5]

Keep the container away from incompatible materials, such as strong oxidizing agents,

heat, sparks, and open flames.[1][6][7]

Final Disposal:

Arrange for the collection and disposal of the waste through your institution's EHS

department or a certified hazardous waste disposal company.[1][5]

Disposal must comply with all federal, state, and local regulations, such as the Resource

Conservation and Recovery Act (RCRA) in the United States.[4][8]
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Emergency Response: Spill and Leak Procedures
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[5]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition from the area.[5][7] Use non-

sparking tools for cleanup.[9]

Containment:

Wearing the appropriate PPE, prevent the spill from spreading and from entering drains,

sewers, or waterways.[1][9] You can do this by creating a dike around the spill with an inert

absorbent material.

Cover drains in the vicinity.[3][10]

Absorption and Cleanup:

Soak up the spill with an inert, non-combustible absorbent material such as sand, earth, or

vermiculite.[1][9]

Carefully scoop the absorbed material into a suitable, closed, and properly labeled

container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the contaminated absorbent material and any contaminated PPE as

hazardous waste, following the procedures outlined above.

Data Summary: Dibutyl Carbonate
The following table summarizes key quantitative and safety data for dibutyl carbonate.
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Parameter Value Reference

Chemical Formula C9H18O3 [1]

Molecular Weight 174.24 g/mol [1]

Appearance
Colorless to very pale yellow

liquid

Boiling Point 207 °C [6]

Flash Point 76 °C [6]

GHS Signal Word Danger / Warning [1][2]

GHS Hazard Statements

H317: May cause an allergic

skin reactionH318/H319:

Causes serious eye

damage/irritationH412:

Harmful to aquatic life with

long lasting effects

[1][2]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant

[1][5][6]

Dibutyl Carbonate Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

dibutyl carbonate.
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Waste Dibutyl Carbonate

Step 1: Wear Full PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Situation

Spill or Leak Occurred

Yes

Routine Disposal

No

Step 3a: Contain Spill
with Inert Absorbent

Step 3b: Secure in a Labeled,
Closed Hazardous Waste Container

Step 4a: Collect Absorbed Waste
into a Labeled, Sealable Container

Step 5: Store in Designated
Hazardous Waste Area

Step 6: Contact EHS or
Approved Waste Vendor for Pickup

Final Disposal at
Licensed Facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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